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Compound of Interest

Compound Name: Ethofumesate

Cat. No.: B166128

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of ethofumesate
in combination with other herbicides. The information is intended for researchers, scientists,
and professionals involved in the development and application of weed management
strategies. The focus is on synergistic and effective herbicide combinations, primarily within
sugar beet cultivation, a crop where ethofumesate plays a crucial role.

Application Notes

Ethofumesate is a selective systemic herbicide belonging to the benzofuran family. It is
primarily absorbed by the emerging shoots and roots of weeds and inhibits lipid synthesis.[1][2]
Ethofumesate is effective for the pre- and post-emergence control of a wide range of annual
grasses and broadleaf weeds.[1][3] Its efficacy can be significantly enhanced when used in
tank-mixes or sequential programs with other herbicides, broadening the spectrum of controlled
weeds and helping to manage herbicide resistance.[4]

Key considerations for the application of ethofumesate in combination with other herbicides
include:

o Timing of Application: Combinations can be applied pre-emergence (PRE) or post-
emergence (POST). PRE applications target weeds before they emerge, while POST
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applications are effective against already emerged, typically small, weeds.

o Tank-Mix Partners: Common and effective tank-mix partners for ethofumesate include
phenmedipham, desmedipham, metamitron, triflusulfuron-methyl, s-metolachlor, and
glyphosate.

o Crop Safety: While ethofumesate is generally safe for sugar beets, combinations with other
herbicides can sometimes lead to transient crop injury, especially under stressful
environmental conditions. Careful attention to application rates and crop growth stage is
crucial.

o Weed Spectrum: The choice of tank-mix partner(s) should be based on the prevalent weed
species in the field. For instance, combinations with phenmedipham and desmedipham are
effective against a broad spectrum of broadleaf weeds, while tank-mixing with glyphosate
can enhance the control of difficult-to-manage weeds in glyphosate-resistant sugar beets.

o Adjuvants: The addition of adjuvants, such as methylated seed oils or crop oil concentrates,
can improve the efficacy of post-emergence applications of ethofumesate combinations,
particularly on weeds with waxy leaf surfaces.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the efficacy of
ethofumesate in combination with other herbicides.

Table 1: Efficacy of Ethofumesate and Metamitron Combinations on Weed Control and Sugar
Beet Yield
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L Common .
L Application Hairy Common Sugar Beet

Herbicide Lambsquart . .

Rate (g Nightshade  Purslane Root Yield
Treatment . ers Control

a.i./ha) (%) Control (%) Control (%) (tonl/acre)

(V]

Metamitron Varies Incomplete Incomplete Incomplete 18.7 - 39.5
Ethofumesate Varies Incomplete Incomplete Incomplete 18.7 - 39.5
Metamitron +
Ethofumesate  Varies 100 100 100 45.1-49.0
(PRE)
Glyphosate Varies - - - 45.9
Untreated

- - - - 12.6
Control

Data sourced from a study on the pre-emergence application of metamitron and
ethofumesate.

Table 2: Efficacy of Phenmedipham, Desmedipham, and Ethofumesate Combinations with
Other Herbicides on Broadleaf Weeds

Tripleurospermum

Herbicide Application Rate (g Chenopodium
. perforatum Control
Treatment a.i./ha) album Control (%)
(%)

Phenmedipham +
Desmedipham + 1029 High Lower
Ethofumesate
Phenmedipham +
Desmedipham + ) )

822 + Triflusulfuron Lower Higher
Ethofumesate +
Triflusulfuron
Phenmedipham +
Ethofumesate + 544 + 500 + 700 - -
Metamitron
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Data compiled from studies evaluating various tank-mixes for broadleaf weed control in sugar
beet.

Table 3: Post-Emergence Control of Various Weed Species with Ethofumesate and
Glyphosate Combinations

.. L. Redroot
Herbicide Application Lambsquarter pi d Waterhemp
igwee
Treatment Rate (fl oz/A) s Control (%) < Control (%)
Control (%)

Ethofumesate (2

o 12 - - 95
applications)
Ethofumesate (2
o 32 - - 100
applications)
Glyphosate (2 Lower than
o 28 70-90 -
applications) Ethofumesate
Ethofumesate + Vari Improved vs. Improved vs. Improved vs.
aries
Glyphosate alone alone alone

Based on probe experiments evaluating post-emergence weed control.

Experimental Protocols

Protocol 1: Evaluation of Pre-Emergence Ethofumesate and Metamitron Tank-Mixes for Weed
Control in Sugar Beets

1. Objective: To assess the efficacy of pre-emergence applications of ethofumesate and
metamitron, alone and in combination, for the control of broadleaf weeds and their impact on
sugar beet yield.

2. Experimental Design:
e Design: Randomized complete block design.

o Replications: 4 replicates per treatment.
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Plot Size: Individual plots of sufficient size to allow for weed counts and yield assessment
(e.g., 10 ft x 30 ft).

. Treatments:
Untreated control.
Metamitron alone at various rates.
Ethofumesate alone at various rates.
Tank-mix of metamitron and ethofumesate at various rates.
Standard commercial treatment (e.g., glyphosate).
. Application:

Timing: Pre-emergence, shortly after planting sugar beet seeds and before weed
emergence.

Equipment: Calibrated backpack sprayer or small plot sprayer with appropriate nozzles to
ensure uniform coverage.

Carrier Volume: Typically 10-20 gallons per acre.
. Data Collection:

Weed Counts: Identify and count weed species within designated quadrats in each plot at 4
and 8 weeks after treatment.

Crop Injury: Visually assess sugar beet injury (stunting, chlorosis) at 1, 2, and 4 weeks after
treatment using a 0-100% scale (0 = no injury, 100 = complete crop death).

Yield: At harvest, measure the root yield from the center rows of each plot.
. Statistical Analysis:

Analyze data using Analysis of Variance (ANOVA).
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o Use a suitable mean separation test (e.g., Tukey's HSD) to compare treatment means.

Protocol 2: Post-Emergence Efficacy of Ethofumesate in Combination with Phenmedipham,
Desmedipham, and Other Herbicides

1. Objective: To determine the efficacy of post-emergence applications of ethofumesate in a
three-way tank-mix with phenmedipham and desmedipham, and to evaluate the synergistic
effects of adding other herbicides like triflusulfuron or metamitron.

2. Experimental Design:

e Design: Randomized complete block design.

o Replications: 4 replicates per treatment.

» Plot Size: As described in Protocol 1.

3. Treatments:

» Untreated control.

e Phenmedipham + desmedipham + ethofumesate at a standard rate.
e Phenmedipham + desmedipham + ethofumesate at a reduced rate.
e Phenmedipham + desmedipham + ethofumesate + triflusulfuron.

e Phenmedipham + desmedipham + ethofumesate + metamitron.

e Hand-weeded control.

4. Application:

e Timing: Post-emergence, when the majority of target weeds are at the 2-4 leaf stage and
sugar beets have at least 2 true leaves.

e Equipment: Calibrated sprayer as in Protocol 1.
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Adjuvant: Include a suitable adjuvant (e.g., methylated seed oil) as recommended to
enhance foliar uptake.

. Data Collection:

Weed Control: Visually assess the percentage of control for each weed species at 7, 14, and
28 days after treatment compared to the untreated control.

Weed Biomass: At 28 days after treatment, collect above-ground weed biomass from
designated quadrats, dry, and weigh.

Crop Tolerance: Visually assess sugar beet injury as described in Protocol 1.
Yield: Measure sugar beet root and sugar yield at harvest.
. Statistical Analysis:

Perform ANOVA and mean separation tests on all collected data.

Visualizations
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Caption: Workflow for Pre-Emergence Herbicide Combination Trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of Ethofumesate in Combination with Other
Herbicides: Detailed Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b166128#application-of-ethofumesate-in-
combination-with-other-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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